N-(Octadecanoyl)-4R-hydroxysphinganine
N-(Octadecanoyl)-4R-hydroxysphinganine
N-Stearoyl phytosphingosine (SPS) is a bioactive sphingolipid found in S. cerevisiae, wheat grains, and the stratum corneum layer of mammalian epidermis. SPS is composed of a phytosphingosine (Item No. 20217) backbone amine-linked to a C18 fatty acid chain. SPS has a role in regulation of apoptosis, cell differentiation, proliferation of smooth muscle cells, and inhibition of the mitochondrial respiratory chain. It is used in cosmetics as a skin protectant as it reduces water loss to prevent epidermal dehydration and irritation. SPS also inhibits expression of allergic cytokines IL-4, TNF-α, and transcription factors c-jun and NF-κB in histone stimulated murine skin tissue.
Brand Name:
Vulcanchem
CAS No.:
34354-88-6
VCID:
VC0131901
InChI:
InChI=1S/C36H73NO4/c1-3-5-7-9-11-13-15-17-18-19-21-23-25-27-29-31-35(40)37-33(32-38)36(41)34(39)30-28-26-24-22-20-16-14-12-10-8-6-4-2/h33-34,36,38-39,41H,3-32H2,1-2H3,(H,37,40)/t33-,34+,36-/m0/s1
SMILES:
CCCCCCCCCCCCCCCCCC(=O)NC(CO)C(C(CCCCCCCCCCCCCC)O)O
Molecular Formula:
C36H73NO4
Molecular Weight:
584 g/mol
N-(Octadecanoyl)-4R-hydroxysphinganine
CAS No.: 34354-88-6
Reference Standards
VCID: VC0131901
Molecular Formula: C36H73NO4
Molecular Weight: 584 g/mol
| CAS No. | 34354-88-6 |
|---|---|
| Product Name | N-(Octadecanoyl)-4R-hydroxysphinganine |
| Molecular Formula | C36H73NO4 |
| Molecular Weight | 584 g/mol |
| IUPAC Name | N-[(2S,3S,4R)-1,3,4-trihydroxyoctadecan-2-yl]octadecanamide |
| Standard InChI | InChI=1S/C36H73NO4/c1-3-5-7-9-11-13-15-17-18-19-21-23-25-27-29-31-35(40)37-33(32-38)36(41)34(39)30-28-26-24-22-20-16-14-12-10-8-6-4-2/h33-34,36,38-39,41H,3-32H2,1-2H3,(H,37,40)/t33-,34+,36-/m0/s1 |
| Standard InChIKey | IEZRNEGTKRQRFV-LFBNJJMOSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCCCC(=O)N[C@@H](CO)[C@@H]([C@@H](CCCCCCCCCCCCCC)O)O |
| SMILES | CCCCCCCCCCCCCCCCCC(=O)NC(CO)C(C(CCCCCCCCCCCCCC)O)O |
| Canonical SMILES | CCCCCCCCCCCCCCCCCC(=O)NC(CO)C(C(CCCCCCCCCCCCCC)O)O |
| Description | N-Stearoyl phytosphingosine (SPS) is a bioactive sphingolipid found in S. cerevisiae, wheat grains, and the stratum corneum layer of mammalian epidermis. SPS is composed of a phytosphingosine (Item No. 20217) backbone amine-linked to a C18 fatty acid chain. SPS has a role in regulation of apoptosis, cell differentiation, proliferation of smooth muscle cells, and inhibition of the mitochondrial respiratory chain. It is used in cosmetics as a skin protectant as it reduces water loss to prevent epidermal dehydration and irritation. SPS also inhibits expression of allergic cytokines IL-4, TNF-α, and transcription factors c-jun and NF-κB in histone stimulated murine skin tissue. |
| Synonyms | N-[(1S,2S,3R)-2,3-Dihydroxy-1-(hydroxymethyl)heptadecyl]octadecanamide; C18 3-Hydroxy Dihydroceramide; Ceramide III; Ceramide 3; DS-Ceramide Y3S; D-ribo-1,3,4-Trihydroxy-2-octadecanoylamidooctadecane; 2S,3S,4R-2-Stearoylamide-1,3,4-octadecanetriol; |
| PubChem Compound | 9898642 |
| Last Modified | Nov 11 2021 |
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